Cas no 76608-16-7 (1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine)
76608-16-7 structure
Product Name:1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine
CAS No:76608-16-7
MF:C10H10FN3
MW:191.204905033112
CID:982803
Update Time:2023-08-02
1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- fluos
- 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-amine
- 2-(4-fluorophenyl)-5-methylpyrazol-3-amine
- 2-(4-Fluoro-phenyl)-5-methyl-2H-pyrazol-3-ylamine
- 1-(4-fluorophenyl)-3-methylpyrazole-5-ylamine
- Enamine_002020
- 1H-Pyrazol-5-amine, 1-(4-fluorophenyl)-3-methyl-
- HMS1399L18
- HMS3433L17
- 1931AC
- BBL029759
- SBB023715
- STK350772
- AB0095280
- BB 0256679
- R6101
- ST45115418
- 5-Amin
- 1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine
-
- Inchi: 1S/C10H10FN3/c1-7-6-10(12)14(13-7)9-4-2-8(11)3-5-9/h2-6H,12H2,1H3
- InChI Key: TZLARBJWGJNNIP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1C(=CC(C)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 192
- XLogP3: 2
- Topological Polar Surface Area: 43.8
1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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